Cas no 59757-55-0 (3-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-5-[3-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-5-[3-(trifluoromethyl)phenyl]-
• CAS No: 59757-55-0
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 337368
• Update Time: 2024-01-28

3-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,4-dihydro-1-methyl-4-oxo-5-[3-(trifluoromethyl)phenyl]-
• 3-Pyridinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-5-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C14H9F3N2O/c1-19-7-10(6-18)13(20)12(8-19)9-3-2-4-11(5-9)14(15,16)17/h2-5,7-8H,1H3
• InChI Key： NKYUFELENRTQSR-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C2=CC=CC(C(F)(F)F)=C2)C(=O)C=1C#N

Computed Properties

• Exact Mass: 278.06677

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 228-229 °C
• Boiling Point: 367.6±42.0 °C(Predicted)
• PSA: 44.1
• pka: -0.87±0.10(Predicted)